Cas no 1807257-55-1 (Methyl 2-cyano-3-difluoromethoxy-5-mercaptobenzoate)

• Product Name: Methyl 2-cyano-3-difluoromethoxy-5-mercaptobenzoate
• CAS No: 1807257-55-1
• MF: C₁₀H₇F₂NO₃S
• MW: 259.229288339615
• CID: 4795931
• Update Time: 2025-06-11

Methyl 2-cyano-3-difluoromethoxy-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-difluoromethoxy-5-mercaptobenzoate

• Inchi： 1S/C10H7F2NO3S/c1-15-9(14)6-2-5(17)3-8(7(6)4-13)16-10(11)12/h2-3,10,17H,1H3
• InChI Key： NWFRANXCVCTKHT-UHFFFAOYSA-N
• SMILES： SC1C=C(C(C#N)=C(C(=O)OC)C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 2.6
• Topological Polar Surface Area: 60.3

Additional information on Methyl 2-cyano-3-difluoromethoxy-5-mercaptobenzoate

Methyl 2-cyano-3-difluoromethoxy-5-mercaptobenzoate (CAS No. 1807257-55-1): A Comprehensive Overview

Methyl 2-cyano-3-difluoromethoxy-5-mercaptobenzoate (CAS No. 1807257-55-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising potential in various biological and chemical applications. The presence of multiple functional groups, including a cyano group, a difluoromethoxy group, and a thiol group, makes it a versatile molecule for further chemical modifications and biological investigations.

The structural formula of Methyl 2-cyano-3-difluoromethoxy-5-mercaptobenzoate can be represented as follows: C₉H₅F₂NO₄S. The compound belongs to the benzoic acid derivatives category, which is well-known for its wide range of pharmacological activities. The cyano group at the 2-position and the thiol group at the 5-position contribute to its reactivity, while the difluoromethoxy group at the 3-position enhances its electronic properties, making it an interesting candidate for drug design and development.

In recent years, there has been a growing interest in the development of novel compounds with enhanced biological activity. Methyl 2-cyano-3-difluoromethoxy-5-mercaptobenzoate has been studied for its potential role in various therapeutic areas. One of the most notable applications is in the field of anti-inflammatory and anti-cancer research. Studies have shown that benzoic acid derivatives can modulate inflammatory pathways and exhibit cytotoxic effects against certain cancer cell lines.

The cyano group in Methyl 2-cyano-3-difluoromethoxy-5-mercaptobenzoate plays a crucial role in its reactivity. It can participate in nucleophilic addition reactions, making it a valuable intermediate in organic synthesis. Additionally, the thiol group is known for its ability to form disulfide bonds, which are important in protein structure and function. This property makes the compound a potential candidate for studying protein-protein interactions and developing novel bioconjugates.

The difluoromethoxy group at the 3-position of the benzene ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This feature is particularly useful in designing molecules with specific binding affinities to biological targets. Recent studies have demonstrated that fluorinated aromatic compounds often exhibit improved metabolic stability and bioavailability, making them attractive candidates for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Methyl 2-cyano-3-difluoromethoxy-5-mercaptobenzoate with high accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors involved in inflammatory and cancer pathways. These findings provide a strong rationale for further exploration of its pharmacological potential.

In vitro studies have revealed that Methyl 2-cyano-3-difluoromethoxy-5-mercaptobenzoate exhibits significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. These effects are attributed to its ability to modulate multiple signaling pathways involved in inflammation and cancer progression.

The synthesis of Methyl 2-cyano-3-difluoromethoxy-5-mercaptobenzoate involves several key steps that highlight its synthetic utility. The introduction of the cyano group can be achieved through cyanation reactions, while the thiol group can be incorporated via thiolation reactions. The difluoromethoxy group is typically introduced using fluorinating agents under controlled conditions. These synthetic strategies demonstrate the flexibility of this compound as a building block for more complex molecules.

The pharmaceutical industry has shown great interest in developing novel drugs based on benzoic acid derivatives due to their proven efficacy and safety profiles. Methyl 2-cyano-3-difluoromethoxy-5-mercaptobenzoate represents a promising candidate for further development into a therapeutic agent. Its unique structural features and demonstrated biological activity make it an attractive molecule for drug discovery programs targeting inflammation and cancer.

In conclusion, Methyl 2-cyano-3-difluoromethoxy-5-mercaptobenzoate (CAS No. 1807257-55-1) is a multifunctional compound with significant potential in pharmaceutical research. Its structural features, combined with its observed biological activity, make it a valuable tool for developing novel therapeutic agents. Further research is warranted to fully explore its pharmacological properties and translate these findings into clinical applications.